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Compound of Interest

Compound Name: 3-Aminobenzonitrile

Cat. No.: B145674

Essential Safety and Handling Guide for 3-
Aminobenzonitrile

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and
disposal of 3-Aminobenzonitrile (CAS No. 2237-30-1). Adherence to these procedures is
essential to ensure personal safety and regulatory compliance in the laboratory.

Personal Protective Equipment (PPE)

When handling 3-Aminobenzonitrile, a comprehensive PPE strategy is mandatory to prevent
exposure through inhalation, skin contact, and eye contact.[1][2][3] The following table
summarizes the required PPE.
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Protection Type Specification Standard
Tightly fitting safety goggles Conforming to EN 166 (EU) or
Eye/Face Protection with side-shields or a face NIOSH (US) approved
shield.[1][2] standards.[1][2][3]

Chemical-impermeable gloves Gloves must satisfy the

) ] (inspect before use), and specifications of EU Directive
Skin Protection ) )
fire/flame resistant and 89/686/EEC and the standard
impervious clothing.[1][3] EN 374.[1]

A full-face respirator is

necessary if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1] A NIOSH (US) or EN 149 (EUV).
NIOSH/MSHA or European [3]

Standard EN 149 approved

respirator should be used.[3] A

dust mask of type N95 (US) is

Respiratory Protection

also recommended.

Hazard Identification and First Aid

3-Aminobenzonitrile is classified as harmful if swallowed, in contact with skin, or inhaled, and
may cause an allergic skin reaction.[1][2][4] It can also cause serious eye irritation.[2]
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Exposure Route Symptoms First Aid Measures

Move the victim to fresh air. If
breathing is difficult, administer
oxygen. If the victim is not
breathing, provide artificial
Inhalation Harmful if inhaled.[1][2] respiration and seek
immediate medical attention.
Do not use mouth-to-mouth
resuscitation if the chemical

was ingested or inhaled.[1][3]

[5]

Immediately remove all
] ) ] contaminated clothing. Wash
Harmful in contact with skin, )
) ] ) the affected area with soap
Skin Contact may cause an allergic skin

and plenty of water.[1][2] Seek
reaction.[1][2] i iz

medical help if irritation or a

rash occurs.[1]

Rinse cautiously with water for
several minutes.[3][5] If
Causes serious eye irritation. present and easy to do,
Eye Contact
[2] remove contact lenses.
Continue rinsing and consult a

physician.[2][3]

Do NOT induce vomiting.[5]

) ) Rinse the mouth with water
Ingestion Harmful if swallowed.[1][2] ) ) )

and get immediate medical

help.[1][2]

Operational Plan for Handling

A systematic approach to handling 3-Aminobenzonitrile is crucial for minimizing risks.
3.1. Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[3][5]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3][5]

» Use non-sparking tools and explosion-proof equipment to prevent ignition.[1]
3.2. Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Inspect gloves for
any signs of damage.

» Dispensing: Avoid the formation of dust and aerosols.[1][2]

e During Use: Do not eat, drink, or smoke in the handling area.[1][2] Avoid contact with skin,
eyes, and clothing.[1][2]

o Cleaning: Wash hands and any exposed skin thoroughly after handling.[1][2]
3.3. Storage
» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Keep away from incompatible materials such as acids, acid anhydrides, acid chlorides,
chloroformates, and oxidizing agents.[3][5]

o Store locked up.[2][3]

Disposal Plan

Proper disposal of 3-Aminobenzonitrile and its containers is imperative to prevent
environmental contamination and ensure regulatory compliance.

4.1. \Waste Characterization

¢ Unused 3-Aminobenzonitrile and any materials contaminated with it should be treated as
hazardous waste.

4.2. Disposal Method
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» Dispose of contents and containers to an approved waste disposal plant in accordance with
applicable local, regional, and national regulations.[1][3][5]

» Surplus and non-recyclable solutions may be offered to a licensed disposal company.[2]

e One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[2]

e Do not allow the chemical to enter drains.[1][2]
4.3. Container Disposal
o Leave chemicals in their original containers. Do not mix with other waste.[2][6]

e Handle uncleaned containers as you would the product itself.[2][6]

Quantitative Data Summary

Property Value

Melting Point 50 - 52 °C[7]

Flash Point > 112 °C (> 233.6 °F) - closed cup[3]
Molecular Formula C7HeN2[4][7]

Molecular Weight 118.14 g/mol [4][7]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of 3-
Aminobenzonitrile.
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Preparation Phase

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Workspace

(Fume Hood, Spill Kit)

3. Handle 3-Aminobenzonitrile
(Avoid Dust/Aerosol)

Post-Handinng Phase

4. Decontaminate Workspace

5. Remove PPE

6. Wash Hands

Disposdl Phase

7. Segregate Hazardous Waste

8. Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 3-Aminobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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